Cas no 901925-19-7 (2-(2-ETHYL-PHENYL)-AZEPANE)

• Product Name: 2-(2-ETHYL-PHENYL)-AZEPANE
• CAS No: 901925-19-7
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 994621
• PubChem ID: 53423132
• Update Time: 2025-04-20

2-(2-ETHYL-PHENYL)-AZEPANE Chemical and Physical Properties

Names and Identifiers

• 2-(2-ETHYL-PHENYL)-AZEPANE
• 2-(2-ethylphenyl)azepane
• SCHEMBL21516391
• AKOS017552989
• DTXSID70698231
• 901925-19-7

• Inchi： 1S/C14H21N/c1-2-12-8-5-6-9-13(12)14-10-4-3-7-11-15-14/h5-6,8-9,14-15H,2-4,7,10-11H2,1H3
• InChI Key： KMWLDFBBZNFIBG-UHFFFAOYSA-N
• SMILES： N1CCCCCC1C1C=CC=CC=1CC

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes